[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]-(oxolan-3-yl)methanone

• IUPAC Name: [3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C16H19N3O2/c1-11-17-14-4-2-3-5-15(14)19(11)13-8-18(9-13)16(20)12-6-7-21-10-12/h2-5,12-13H,6-10H2,1H3
• InChI Key: JPHBGKVZWCUGKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C(=O)C4CCOC4
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it likely involves the synthesis of the benzimidazole and azetidine rings, followed by the attachment of the oxolane ring. Benzimidazoles can be synthesized through the reaction of o-phenylenediamine with a carboxylic acid. Azetidines can be synthesized through a variety of methods, including the reaction of β-amino alcohols with carbonyl compounds.

Molecular Structure Analysis

The benzimidazole ring in the compound is a fused ring system that consists of a benzene ring and an imidazole ring. The azetidine ring is a four-membered ring containing three carbon atoms and one nitrogen atom. The oxolane ring, also known as a tetrahydrofuran ring, is a five-membered ring containing four carbon atoms and one oxygen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzimidazole, azetidine, and oxolane rings. Benzimidazoles are known to exhibit a wide range of chemical and biological properties, and can participate in various chemical reactions. Azetidines can undergo ring-opening reactions under acidic or basic conditions.